Cas no 7335-04-8 (1-Cyclopentylpiperidine)

• Product Name: 1-Cyclopentylpiperidine
• CAS No: 7335-04-8
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• MDL: MFCD12026813
• CID: 567343
• PubChem ID: 138998
• Update Time: 2025-06-09

1-Cyclopentylpiperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine,1-cyclopentyl-
• 1-Cyclopentylpiperidine
• 1-Cyclopentylpiperidin
• 1-cyclopentyl-piperidine
• N-Cyclopentyl-piperidin
• N-cyclopentylpiperidine
• Piperidine,1-cyclopentyl
• Piperidino-1-cyclopentan
• Piperidino-cyclopentan
• LS-01542
• DTXSID40223594
• 7335-04-8
• AKOS005171245
• FT-0678967
• SCHEMBL1828721
• MFCD12026813
• ALBB-004200
• STK502993

• MDL： MFCD12026813
• Inchi： 1S/C10H19N/c1-4-8-11(9-5-1)10-6-2-3-7-10/h10H,1-9H2
• InChI Key： WYANFTXHKVXPFJ-UHFFFAOYSA-N
• SMILES： N1(CCCCC1)C1CCCC1

Computed Properties

• Exact Mass: 153.15200
• Monoisotopic Mass: 153.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Density: 0.958
• Boiling Point: 210.8°C at 760 mmHg
• Flash Point: 82.7°C
• Refractive Index: 1.508
• PSA: 3.24000
• LogP: 2.35280

1-Cyclopentylpiperidine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-Cyclopentylpiperidine

Introduction to Piperidine,1-cyclopentyl- (CAS No. 7335-04-8)

Piperidine,1-cyclopentyl- (CAS No. 7335-04-8) is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound belongs to the piperidine class, which is a six-membered heterocyclic amine containing one nitrogen atom. The presence of a cyclopentyl group in its molecular structure imparts distinct chemical and biological characteristics, making it a valuable intermediate in the synthesis of various pharmaceutical agents.

The chemical formula for Piperidine,1-cyclopentyl- is C₈H₁₃N, reflecting its composition of eight carbon atoms, thirteen hydrogen atoms, and one nitrogen atom. This molecular structure not only influences its physical and chemical properties but also plays a crucial role in its potential applications in drug development. The compound exhibits moderate solubility in organic solvents, which facilitates its use in various synthetic processes.

In recent years, Piperidine,1-cyclopentyl- has garnered attention due to its role as a building block in the synthesis of more complex molecules. Its structural motif is frequently incorporated into drug candidates targeting various therapeutic areas, including central nervous system disorders, infectious diseases, and oncology. The cyclopentyl group enhances the metabolic stability and binding affinity of the resulting compounds, making them more effective in biological systems.

One of the most compelling aspects of Piperidine,1-cyclopentyl- is its versatility in medicinal chemistry. Researchers have leveraged its scaffold to develop novel molecules with improved pharmacokinetic profiles and reduced side effects. For instance, derivatives of this compound have shown promise in treating neurological conditions by modulating neurotransmitter activity. The ability to fine-tune the properties of these derivatives through structural modifications offers a pathway to discover more effective therapies.

The synthesis of Piperidine,1-cyclopentyl- typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the desired substituents. Advances in catalytic methods have further streamlined these processes, enabling higher yields and purities of the final product.

Recent studies have highlighted the potential of Piperidine,1-cyclopentyl- as a key intermediate in the development of antiviral agents. Its structural features allow for interactions with viral proteases and polymerases, inhibiting replication and spread of pathogens. This has been particularly relevant in the context of emerging infectious diseases where rapid drug development is critical.

Another area where Piperidine,1-cyclopentyl- has made significant contributions is in the field of oncology. Researchers have identified that certain derivatives exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. By integrating this scaffold into drug candidates, scientists aim to develop targeted therapies that minimize systemic toxicity while maximizing therapeutic efficacy.

The pharmacological evaluation of Piperidine,1-cyclopentyl- derivatives often involves both in vitro and in vivo studies to assess their biological activity and safety profiles. High-throughput screening techniques have accelerated the discovery process by allowing rapid testing of large libraries of compounds. This approach has led to the identification of several promising candidates for further development.

The regulatory landscape for compounds like Piperidine,1-cyclopentyl-, particularly those intended for pharmaceutical use, is stringent and requires rigorous testing before approval for clinical use. Compliance with Good Manufacturing Practices (GMP) ensures that these compounds are produced under controlled conditions that maintain quality and consistency.

In conclusion, Piperidine,1-cyclopentyl- (CAS No. 7335-04-8) represents a versatile and valuable compound in pharmaceutical chemistry. Its unique structural features make it an excellent candidate for synthesizing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications for this compound, underscoring its importance in drug discovery and development.